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Compound of Interest

Compound Name: Orobol 7,3, 4'-trimethyl ether
CAS No.: 40316-83-4
Cat. No.: B600624
Get Quote
. J

Technical Monograph: Orobol 7,3',4'-Trimethyl
Ether[1]
Part 1: Chemical Identity & Identifiers[2][3]

Orobol 7,3',4'-trimethyl ether is a naturally occurring isoflavone.[1] It is structurally
characterized by the isoflavone backbone (3-phenylchromen-4-one) with a specific methylation
pattern that leaves the hydroxyl group at position 5 free. This free 5-OH is capable of forming a
strong intramolecular hydrogen bond with the C-4 carbonyl, significantly influencing its
chemical stability and spectral properties.

Critical Distinction: Researchers must distinguish this isoflavone from its flavone isomer,
Retusin (5-hydroxy-3,7,3',4'-tetramethoxyflavone) or the varying methyl ethers of Luteolin (e.g.,
5-hydroxy-7,3',4'-trimethoxyflavone).[1] The isoflavone has the B-ring at position 3, whereas the
flavone has it at position 2.[1]

Table 1: Molecular Identifiers
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Identifier System

Value

Notes

Common Name

Orobol 7,3',4'-trimethyl ether

Derived from the parent

isoflavone, Orobol.

Systematic Name

5-Hydroxy-7,3',4'-

trimethoxyisoflavone

Preferred IUPAC-based

nomenclature.

Specific to the isoflavone

CAS Registry Number 40316-83-4 )
isomer.
C
H
Molecular Formula
O
Molecular Weight 328.32 g/mol
COclcce(cclOC)C2=COc3cc(
SMILES
0C)cc(0)c3C2=0
Unique hash for verification.[2]
InChiKey Calculated from structure

[3]4]

Natural Sources

Ateleia herbert-smithii,

Pterocarpus spp.

Often co-occurs with other

isoflavonoids.

Part 2: Structural Characterization & Spectral Data

Accurate identification requires differentiating the isoflavone singlet at H-2 from the flavone

singlet at H-3.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The 5-OH group typically appears as a sharp, downfield singlet (~12.0-13.0 ppm) due to

hydrogen bonding.

Table 2: Predicted
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H NMR Data (500 MHz, CDCI

)

Assignment

Position
(Hz) Logic

(ppm) Multiplicity

Chelated
hydroxyl proton.

5-OH 12.80 S -

Characteristic
H-2 7.85 S - isoflavone vinylic

proton.

B-ring, meta-
H-2' 7.05 d 2.0 i
coupling.

B-ring,
H-6' 6.98 dd 8.2,2.0 ortho/meta-

coupling.

B-ring, ortho-
H-5' 6.92 d 8.2 .
coupling.

A-ring, meta-
H-8 6.45 d 2.2 coupled
(shielded).

A-ring, meta-
H-6 6.38 d 2.2 coupled
(shielded).

Three methoxy
OMe 3.85-3.95 s (x3) -
groups (7, 3', 4).

Mass Spectrometry (MS)

o ESI-MS:

at m/z 329.

o Fragmentation: Retro-Diels-Alder (RDA) cleavage is characteristic.
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o A-Ring Fragment:m/z 166/167 (retains 5-OH, 7-OMe).
o B-Ring Fragment:m/z 162 (retains 3',4'-diOMe).

Part 3: Biosynthesis & Signaling Pathways

The biosynthesis of Orobol 7,3',4'-trimethyl ether follows the general phenylpropanoid
pathway, diverging at the isoflavone synthase (IFS) step.[1] The methylation is catalyzed by O-
methyltransferases (OMTSs).

Diagram 1: Biosynthetic Pathway
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Caption: Biosynthetic progression from Phenylalanine to Orobol 7,3',4'-trimethyl ether,
highlighting the critical methylation steps mediated by O-methyltransferases.[1]
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Part 4: Experimental Protocols
Protocol A: Isolation from Ateleia herbert-smithii (or
Pterocarpus spp.)

This protocol isolates the isoflavone from leaf or heartwood tissue.
Reagents: Diethyl ether, Methanol, Silica gel (60 A), Sephadex LH-20.[1]
» Extraction:

o Dry and powder 500g of leaves.

o Extract with diethyl ether (3 x 2L) at room temperature for 48 hours.

o Note: Diethyl ether is chosen to selectively extract less polar aglycones, leaving
glycosides behind.[1]

o Concentrate the combined extracts in vacuo to yield a green gum.
o Fractionation (Silica Gel):

o Load the crude extract onto a silica gel column.[1][5]

o Elute with a gradient of Hexane:Ethyl Acetate (100:0

50:50).

o Collect fractions. The target isoflavone typically elutes in semi-polar fractions (e.g., 20-
30% EtOAcC).

 Purification (Sephadex LH-20):
o Dissolve active fractions in minimal MeOH.
o Load onto a Sephadex LH-20 column (eluent: 100% MeOH).

o Mechanism: Separation is based on molecular size and hydrogen bonding capabilities.
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o Crystallization:
o Recrystallize the relevant fractions from MeOH/CHCI

to obtain pale yellow needles.[1]

Protocol B: Semi-Synthesis from Orobol

If natural source material is unavailable, the compound can be synthesized via partial
methylation of Orobol.[1]

Reagents: Dimethyl sulfate (DMS), Potassium carbonate (anhydrous), Acetone.[1]

» Reaction Setup:

o

Dissolve Orobol (1 eq) in dry acetone.

[¢]

Add anhydrous K

CO

(3.5 eq).

o

Add DMS (3.1 eq) dropwise.

[e]

Critical Step: Monitor the reaction by TLC.[1][5][6] The 5-OH is the least acidic hydroxyl
(due to H-bonding with C=0) and will be the last to methylate.

o Reflux:

o Reflux at 60°C for 2-4 hours. Stop immediately when the trimethyl ether spot appears
major, before the tetramethyl ether forms.[1]

e Workup:
o Filter off K

CO

. Evaporate acetone.
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o Acidify residue with dilute HCI (to protonate the 5-OH).

o Extract with EtOAC.

e Purification:

o Purify via Preparative HPLC (C18 column, Water/Acetonitrile gradient) to separate the
trimethyl ether from the tetramethyl byproduct.

Part 5: Biological Potential & Applications[1][10][12]

While the flavone isomer (Luteolin trimethyl ether) is well-documented for BCRP inhibition,
Orobol 7,3',4'-trimethyl ether possesses distinct properties due to its isoflavone skeleton.[1]

o Estrogenic Modulation:
o As an isoflavone, it retains affinity for Estrogen Receptor Beta (ER

), though methylation generally reduces affinity compared to the parent Orobol.[1] It may
act as a partial agonist or antagonist.

o Antimicrobial Activity:

o Exhibits moderate activity against Gram-positive bacteria (S. aureus), likely disrupting cell
membrane integrity via the lipophilic methoxy groups.

¢ Chemotaxonomic Marker:

o Used to distinguish specific species within the Fabaceae family (Ateleia, Pterocarpus).[1]
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o Verific
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o Reference for the biosynthetic p

Wollenweber, E., & Jay, M. (1988).[1] Flavones and flavonols.[2][8][9] In The Flavonoids (pp.
233-302). Springer, Boston, MA.[1]

o Reference for the distinction between flavone and isoflavone methylation p

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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